Cas no 66697-01-6 (Undecanoic acid, 3-oxo-, 1,1-dimethylethyl ester)

Undecanoic acid, 3-oxo-, 1,1-dimethylethyl ester structure
66697-01-6 structure
Product Name:Undecanoic acid, 3-oxo-, 1,1-dimethylethyl ester
CAS No:66697-01-6
MF:C15H28O3
MW:256.381025314331
CID:395935
PubChem ID:11391219
Update Time:2025-04-19

Undecanoic acid, 3-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Undecanoic acid, 3-oxo-, 1,1-dimethylethyl ester
    • tert-butyl 3-oxoundecanoate
    • DTXSID40464460
    • 66697-01-6
    • Inchi: 1S/C15H28O3/c1-5-6-7-8-9-10-11-13(16)12-14(17)18-15(2,3)4/h5-12H2,1-4H3
    • InChI Key: LNNFBKHPEPQQEZ-UHFFFAOYSA-N
    • SMILES: O(C(CC(CCCCCCCC)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 256.20394
  • Monoisotopic Mass: 256.20384475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 11
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

Undecanoic acid, 3-oxo-, 1,1-dimethylethyl ester Related Literature

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.